3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide

• Molecular Formula: C16H11BrFN3OS
• Molecular Weight: 392.2 g/mol
• IUPAC Name: 3-bromo-N-[5-[(2-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11BrFN3OS/c17-12-6-3-5-11(8-12)15(22)19-16-21-20-14(23-16)9-10-4-1-2-7-13(10)18/h1-8H,9H2,(H,19,21,22)
• InChI Key: TXPQOVFACMUOLM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)Br)F

Description

3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as BFT, is a novel and potent inhibitor of the protein kinase CK2. It has been shown to have anti-cancer properties and is currently being studied for its potential therapeutic applications.

Mechanism of Action

3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide inhibits the activity of CK2, a protein kinase that is overexpressed in many cancer cells. CK2 plays a key role in cell proliferation and survival, making it an attractive target for cancer therapy. By inhibiting CK2, 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide disrupts the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide induces apoptosis, or programmed cell death, in cancer cells. It also inhibits angiogenesis, the process by which new blood vessels are formed to supply nutrients and oxygen to tumors. Additionally, 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to inhibit the migration and invasion of cancer cells, which are important steps in metastasis.

Advantages and Limitations for Lab Experiments

One advantage of 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide is its potency and specificity for CK2 inhibition. This makes it a valuable tool for studying the role of CK2 in cancer and other diseases. However, one limitation is that 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are many potential future directions for research on 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide. One area of interest is in developing new formulations of 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide that are more soluble and easier to use in experiments. Additionally, further studies are needed to determine the optimal dosing and administration of 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide for cancer therapy. Other potential applications for 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide include the treatment of other diseases that involve dysregulated CK2 activity, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide involves a multi-step process starting with the reaction of 2-fluorobenzylamine with carbon disulfide to form 5-(2-fluorobenzyl)-1,3,4-thiadiazole-2-thiol. This intermediate is then reacted with 3-bromo-N-(2-chloroacetyl)benzamide in the presence of a base to form the final product, 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide.

Scientific Research Applications

3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. Additionally, 3-bromo-N-[5-(2-fluorobenzyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy.